Cas no 84591-12-8 (1,1'-Biphenyl, 3,4'-dimethoxy-)

1,1'-Biphenyl, 3,4'-dimethoxy- structure
84591-12-8 structure
Product Name:1,1'-Biphenyl, 3,4'-dimethoxy-
CAS No:84591-12-8
MF:C14H14O2
MW:214.259764194489
MDL:MFCD06201373
CID:828086
PubChem ID:611846
Update Time:2025-04-19

1,1'-Biphenyl, 3,4'-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 3,4'-dimethoxy-
    • 1-methoxy-3-(4-methoxyphenyl)benzene
    • 3,4'-DIMETHOXYBIPHENYL
    • 3,4'-Dimethoxy-1,1'-biphenyl
    • 3,4'-Dimethoxy-1,1'-biphenyl #
    • Biphenyl, 3,4'-dimethoxy- (6CI,7CI)
    • 3-methoxy-4'-methoxy-1,1'-biphenyl
    • SCHEMBL792197
    • 84591-12-8
    • MDL: MFCD06201373
    • Inchi: 1S/C14H14O2/c1-15-13-8-6-11(7-9-13)12-4-3-5-14(10-12)16-2/h3-10H,1-2H3
    • InChI Key: FLGIATBXANRPOT-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(=C1)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 214.099379685g/mol
  • Monoisotopic Mass: 214.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.056±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 60-61 ºC
  • Solubility: Very slightly soluble (0.11 g/l) (25 º C),

1,1'-Biphenyl, 3,4'-dimethoxy- Pricemore >>

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